Cas no 1805618-18-1 (5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine)
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6F6N2/c9-6(10)4-5(8(12,13)14)3(1-15)2-16-7(4)11/h2,6H,1,15H2
- InChI Key: QDBLYJBYBPHRQX-UHFFFAOYSA-N
- SMILES: FC(C1C(C(F)F)=C(N=CC=1CN)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029033691-250mg |
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine |
1805618-18-1 | 95% | 250mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A029033691-500mg |
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine |
1805618-18-1 | 95% | 500mg |
$1,769.25 | 2022-04-01 | |
| Alichem | A029033691-1g |
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine |
1805618-18-1 | 95% | 1g |
$2,779.20 | 2022-04-01 |
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine
Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1805618-18-1)
5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine, identified by its CAS number 1805618-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a heterocyclic aromatic ring containing nitrogen, and its structural features make it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine incorporates several key functional groups that contribute to its unique chemical properties. The presence of an aminomethyl group at the 5-position, along with difluoromethyl, fluoro, and trifluoromethyl substituents at the 3-, 2-, and 4-positions respectively, endows the compound with a high degree of electronic complexity. These substituents not only influence its reactivity but also enhance its potential as a bioactive molecule.
In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine play a crucial role in modulating these properties, making it an attractive scaffold for medicinal chemists.
One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors for various therapeutic targets. The pyridine core is a common motif in many biologically active drugs, and modifications at specific positions can lead to significant changes in pharmacological activity. For instance, studies have shown that compounds with similar structural features can exhibit potent activity against enzymes involved in cancer pathways, inflammation, and infectious diseases.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These tools have been instrumental in identifying key pharmacophores within the molecule, which can be further optimized to improve drug efficacy and selectivity. The aminomethyl group, in particular, offers a versatile handle for derivatization, allowing for the introduction of additional functional groups that could enhance target binding or metabolic stability.
The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorinated substituents requires careful control over reaction conditions to prevent unwanted side reactions. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to construct complex fluorinated pyridines with high precision.
Several research groups have reported novel synthetic routes to this compound, leveraging advances in organometallic chemistry and flow chemistry. These approaches not only improve yield but also reduce the environmental impact of the synthesis process. For example, recent studies have demonstrated the use of palladium-catalyzed C-F bond activation to introduce fluorine atoms at specific positions within the pyridine ring.
The pharmacological potential of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine has been explored in various preclinical studies. Initial findings suggest that this compound exhibits inhibitory activity against enzymes such as kinases and proteases, which are implicated in numerous diseases. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.
One particularly intriguing aspect of this compound is its potential role in developing treatments for neurodegenerative diseases. The pyridine scaffold is known to interact with neurological targets, and modifications at the 3-, 2-, and 4-positions could fine-tune its activity against specific disease-related enzymes or receptors. Ongoing research is focused on identifying derivatives of this compound that exhibit enhanced selectivity and reduced toxicity.
The development of novel pharmaceuticals is often a multi-step process that involves extensive testing and optimization. 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine serves as a valuable building block for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies have been employed to identify lead compounds that can undergo further optimization.
In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1805618-18-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1805618-18-1 (5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)